![molecular formula C15H11FN2O B7512357 N-(2-fluorophenyl)-1H-indole-6-carboxamide](/img/structure/B7512357.png)
N-(2-fluorophenyl)-1H-indole-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-fluorophenyl)-1H-indole-6-carboxamide, also known as 2F-VIMINOL, is a synthetic opioid analgesic drug. It was first synthesized in the 1970s and has since been used in scientific research for its analgesic properties. The chemical structure of 2F-VIMINOL is similar to other opioids, such as morphine and fentanyl, but it has unique properties that make it a valuable tool for researchers.
Mechanism of Action
Like other opioids, N-(2-fluorophenyl)-1H-indole-6-carboxamide works by binding to opioid receptors in the brain and spinal cord. It primarily binds to the mu-opioid receptor, which is responsible for the analgesic effects of opioids. When this compound binds to the mu-opioid receptor, it activates a signaling pathway that leads to the inhibition of pain signals in the brain.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are similar to those of other opioids. It produces analgesia, sedation, and euphoria, as well as respiratory depression and physical dependence. It has also been shown to produce side effects such as nausea, vomiting, and constipation.
Advantages and Limitations for Lab Experiments
One advantage of using N-(2-fluorophenyl)-1H-indole-6-carboxamide in lab experiments is its potency. It is more potent than morphine and other opioids, which means that smaller doses can be used to produce the same effects. This makes it a valuable tool for researchers who need to study the effects of opioids on the brain and nervous system. However, one limitation of using this compound is its potential for physical dependence and withdrawal. Researchers must be careful when using this compound in animal models to avoid producing unwanted side effects.
Future Directions
There are several future directions for research on N-(2-fluorophenyl)-1H-indole-6-carboxamide. One area of research is the development of new opioid drugs that are more effective and have fewer side effects than current opioids. Another area of research is the study of the mechanisms of opioid addiction and withdrawal, which could lead to the development of new treatments for opioid addiction. Finally, researchers may continue to study the biochemical and physiological effects of this compound to gain a better understanding of how opioids work in the brain and nervous system.
Synthesis Methods
The synthesis of N-(2-fluorophenyl)-1H-indole-6-carboxamide involves several steps. The first step is the reaction of 2-fluoroaniline with ethyl isocyanoacetate to form an intermediate compound. This intermediate is then reacted with 2-chloroacetyl chloride to form the final product, this compound. The synthesis of this compound is a complex process that requires a high level of skill and expertise.
Scientific Research Applications
N-(2-fluorophenyl)-1H-indole-6-carboxamide has been used extensively in scientific research for its analgesic properties. It has been shown to be effective in the treatment of pain in animal models, and it has also been used to study the mechanisms of opioid receptors in the brain. This compound has also been used in studies of drug addiction and withdrawal, as it has been shown to produce physical dependence and withdrawal symptoms in animals.
properties
IUPAC Name |
N-(2-fluorophenyl)-1H-indole-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H11FN2O/c16-12-3-1-2-4-13(12)18-15(19)11-6-5-10-7-8-17-14(10)9-11/h1-9,17H,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJBDDDJZNQUTCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)NC(=O)C2=CC3=C(C=C2)C=CN3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H11FN2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.26 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.